Cas no 132071-87-5 ((R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium)

• Product Name: (R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium
• CAS No: 132071-87-5
• MF: C₄₄H₃₂Cl₂P₂Ru
• MW: 794.648410797119
• MDL: MFCD01073794
• CID: 64163
• Update Time: 2025-05-22

(R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium Chemical and Physical Properties

Names and Identifiers

• Dichloro[(S)-(-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium (II)
• R-[2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichlororuthenium
• Dichloro[(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II)
• [(R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II) Dichloride
• (R)-(2,2’-Bis(Diphenylphosphino)-1,1'-Binapthyl) DichloroRuthenium
• (R)-[2,2′-Bis(diphenylphosphino)-1,1′-binaphthyl]dichlororuthenium
• (R)-[2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichlororuthenium
• Dichloro [(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphathyl] ruthenium(II)
• Dichloro[(R)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium(II)
• [(R)-BINAP]RUCL2
• -2,2'-bis(diphenylphosphino)
• -1,1'-binaphathyl] ruthenium(II)
• Dichlorobisdiphenylphosphinobinaphthylruthenium
• Dichloro〔(R)-(+)-2,2-bis(diphenylphosphino)-1,1-binaphthyl)ruthenium(Ⅱ)
• [(R)-(+)-2,2'-Bis-(diphenylphosphino)-1,1'-binaphthyl] ruthenium dichloride
• Dichloro [(R)
• (R)-[2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichlororuthenium 95%
• DICHLORO[(S)-(-)-,2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]RUTHENIUM (II)
• Dichloro[(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]ruthenium (II)
• Dichloro [(S)-(-)-2,2'-bis(diphenylphosphino)-1,1-binaphthyl]ruthenium(II)
• Tetrahydro-pyran-ol
• dichlororuthenium;[1-(2-diphenylphosphanylnaphthalen-1-yl)naphthalen
• (R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium

• MDL： MFCD01073794
• Inchi： 1S/C44H32P2.2ClH.Ru/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38;;;/h1-32H;2*1H;/q;;;+2/p-2
• InChI Key： YEKBVMDAGDTOQB-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1C1=C2C=CC=CC2=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 794.04000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 49
• Rotatable Bond Count: 7
• Complexity: 800
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 ºC
• Boiling Point: 724.3°C at 760 mmHg
• PSA: 27.18000
• LogP: 10.55540
• Sensitiveness: air sensitive
• Solubility: Not determined

(R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305 +P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives
• Catalysts and Inorganic Chemicals Catalysts

Additional information on (R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium

Recent Advances in the Application of (R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium (CAS: 132071-87-5) in Asymmetric Catalysis

The compound (R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium (CAS: 132071-87-5) has emerged as a pivotal catalyst in asymmetric synthesis, particularly in hydrogenation reactions. Recent studies have highlighted its exceptional enantioselectivity and efficiency in the synthesis of chiral pharmaceutical intermediates. This research brief consolidates the latest advancements and applications of this catalyst, providing insights into its mechanistic pathways and industrial relevance.

A 2023 study published in Journal of the American Chemical Society demonstrated the catalyst's efficacy in the asymmetric hydrogenation of β-keto esters, achieving enantiomeric excess (ee) values exceeding 99%. The research elucidated the role of the binaphthyl backbone in stabilizing the transition state, which is critical for high stereoselectivity. Furthermore, the study employed density functional theory (DFT) calculations to correlate the catalyst's structural features with its performance, offering a blueprint for future catalyst design.

In parallel, industrial applications of (R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium have expanded, as evidenced by its use in the large-scale production of antihypertensive drugs. A patent filed in 2024 by a leading pharmaceutical company disclosed a novel continuous-flow process utilizing this catalyst, which reduced reaction times by 40% compared to batch methods. This innovation underscores the compound's scalability and potential to streamline manufacturing workflows.

Recent mechanistic investigations have also explored the catalyst's behavior under unconventional conditions. For instance, a 2024 Nature Catalysis paper revealed its stability in aqueous-phase reactions, a finding that broadens its applicability to green chemistry paradigms. The study identified water as a co-catalyst, enhancing both reactivity and selectivity through hydrogen-bonding interactions with the substrate.

Despite these advancements, challenges persist in optimizing ligand modifications to further improve catalytic efficiency. Current research focuses on introducing electron-withdrawing groups to the diphenylphosphino moieties, as preliminary results indicate a 15% increase in turnover frequency (TOF) for certain substrates. Collaborative efforts between academia and industry are expected to accelerate the development of next-generation derivatives.

In conclusion, (R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyldichlororuthenium (132071-87-5) continues to be a cornerstone in asymmetric catalysis, with recent studies pushing the boundaries of its synthetic utility. Its integration into sustainable processes and drug manufacturing pipelines positions it as a critical tool for advancing pharmaceutical chemistry.